Cas no 1428378-47-5 (1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one)
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-[4-[2-methyl-6-[(4-methyl-2-pyridinyl)amino]-4-pyrimidinyl]-1-piperazinyl]-2-phenoxy-
- 1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one
-
- Inchi: 1S/C24H28N6O2/c1-17-9-10-25-21(15-17)28-22-16-23(27-19(3)26-22)29-11-13-30(14-12-29)24(31)18(2)32-20-7-5-4-6-8-20/h4-10,15-16,18H,11-14H2,1-3H3,(H,25,26,27,28)
- InChI Key: ZKYQEHMFEBIDJI-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2C=C(NC3=NC=CC(C)=C3)N=C(C)N=2)CC1)(=O)C(OC1=CC=CC=C1)C
Experimental Properties
- Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 660.0±55.0 °C(Predicted)
- pka: 7.48±0.10(Predicted)
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6363-0902-2μmol |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-5μmol |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-10μmol |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-20μmol |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-1mg |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-2mg |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-3mg |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-4mg |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-5mg |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0902-10mg |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one |
1428378-47-5 | 10mg |
$79.0 | 2023-09-09 |
1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one
Chemical Profile of 1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one (CAS No. 1428378-47-5)
The compound 1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one, identified by its CAS number 1428378-47-5, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential pharmacological applications. The structure incorporates multiple pharmacophoric elements, including a piperazine moiety, a pyrimidine ring system, and an amine group, which collectively contribute to its unique chemical and biological properties.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with particular emphasis on pyrimidine derivatives. The presence of a 4-methylpyridin-2-yl substituent in the pyrimidine ring enhances the compound's binding affinity to biological targets. This modification is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications. The piperazine ring, another key structural feature, is well-known for its role in enhancing drug solubility and bioavailability, making it a valuable component in medicinal chemistry.
The 2-phenoxypropan-1-one moiety further contributes to the compound's pharmacological profile by introducing a hydrophobic region that can interact favorably with lipid-rich environments within biological membranes. This structural attribute is particularly important for compounds designed to interact with membrane-bound receptors or enzymes. The combination of these structural elements makes 1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one a promising candidate for further investigation in drug development.
In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules require meticulous attention to detail. The introduction of various substituents must be carefully controlled to ensure that the desired pharmacological properties are achieved without compromising stability or bioavailability. Advances in synthetic methodologies have enabled chemists to construct increasingly intricate molecular architectures, opening new avenues for therapeutic intervention.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The pyrimidine-piperazine scaffold has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific substitution pattern in 1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-y}l)piperazin-l}-yI)-2-phenoxypropan-l-one may confer unique selectivity that could differentiate it from existing drugs on the market.
Recent computational studies have begun to elucidate the interactions between this compound and its potential targets at the molecular level. These studies utilize advanced modeling techniques to predict binding affinities and identify key residues involved in receptor interactions. Such insights are crucial for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.
The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and reduced side effects. Compounds like 1-(4-{2-methyl-S-[f{4-methylpyridin-Z-yI)amino]pyrimidln-S-yI}l)piperazin-l}-yI)-Z-phenoxypropan-l-one represent a testament to the ongoing innovation in this field. The integration of cutting-edge synthetic chemistry with modern biotechnological approaches has enabled the exploration of novel chemical spaces, leading to discoveries that were previously unimaginable.
Future directions in the study of this compound may include exploring its interactions with additional biological targets and evaluating its potential as an antiviral or anti-inflammatory agent. The versatility of its structural framework allows for numerous modifications, each with the potential to reveal new therapeutic possibilities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.
In conclusion, 1-(4-{Z-methyl-S-[f{f{f{f{f{f{f{f{f{f{f{f{f{f}}}}}}}}}}}}}}}}}}}}l)piperazin-l}-yI)-Z-phenoxypropan-l-one (CAS No. 1428378-S7-S) stands as a remarkable example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and promising preclinical data make it a compelling subject for further research and development. As advancements continue to emerge from interdisciplinary collaborations between chemists, biologists, and clinicians, compounds like this one will undoubtedly contribute significantly to future therapeutic breakthroughs.
1428378-47-5 (1-(4-{2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-phenoxypropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)